Catalytic intermolecular hydroacylation of C–C π-bonds in the absence of chelation assistance
Chemical Science Pub Date: 2012-05-02 DOI: 10.1039/C2SC20350B
Abstract
Intermolecular rhodium catalyzed hydroacylation in the absence of chelation assistance remains a largely unmet challenge due to competing
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